Cas no 1214386-89-6 (4',6-Difluorobiphenyl-2-carbonitrile)

• Product Name: 4',6-Difluorobiphenyl-2-carbonitrile
• CAS No: 1214386-89-6
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• CID: 4999037
• Update Time: 2023-08-24

4',6-Difluorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4',6-difluorobiphenyl-2-carbonitrile
• 4',6-Difluorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H7F2N/c14-11-6-4-9(5-7-11)13-10(8-16)2-1-3-12(13)15/h1-7H
• InChI Key： MUMVSQHSGOERFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#N)=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles